Cas no 23543-66-0 (Ethanone,1-(3-methyl-1H-indol-1-yl)-)

Ethanone,1-(3-methyl-1H-indol-1-yl)- Properties

Names and Identifiers

• Ethanone,1-(3-methyl-1H-indol-1-yl)-
• 1-(3-methylindol-1-yl)ethanone
• 1-(3-methyl-1H-indol-1-yl)ethanone
• 1-acetyl-3-methylindole
• 1-acetyl-3-methyl-indole
• 1-Acetylskatole
• 1H-Indole, 1-acetyl-3-methyl-
• 3-methyl-N-acetylindole
• BRN 0127655
• INDOLE, 1-ACETYL-3-METHYL-
• N-acetyl 3-methyl indole
• N-Acetyl-3-methylindole
• N-Acetylskatole
• NSC79240
• 1-(3-Methyl-1H-indol-1-yl)ethan-1-one
• 1-(3-methyl-1H-indol-1-yl)-ethanone
• D27BUG43N1
• 5-20-07-00073 (Beilstein Handbook Reference)
• BWMWADPREVTFDJ-UHFFFAOYSA-N
• WLN: T56 BNJ BV1 D1
• 1-acetyl-3-methyl-1H-indole
• 1H-Indole, 1-acetyl-3-methyl- (9CI)
• SKATOLE, 1-ACETYL-
• DTXSID00178132
• Ethanone, 1-(3-methyl-1H-indol-1-yl)-
• NSC-79240
• 3-Methyl-1-acetyl-1H-indole
• UNII-D27BUG43N1
• 23543-66-0
• NSC 79240
• SCHEMBL887130
• AKOS004907510
• InChI=1/C11H11NO/c1-8-7-12(9(2)13)11-6-4-3-5-10(8)11/h3-7H,1-2H
• +Expand

• InChIKey： BWMWADPREVTFDJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H11NO/c1-8-7-12(9(2)13)11-6-4-3-5-10(8)11/h3-7H,1-2H3
• SMILES： CC1C2C(=CC=CC=2)N(C(=O)C)C=1

Computed Properties

• Exact Mass: 173.08413
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 173.084
• Heavy Atom Count: 13
• Complexity: 214
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 22A^2

Experimental Properties

• LogP: 2.60980
• PSA: 22
• Refractive Index: 1.575
• Boiling Point: 282.6°C at 760 mmHg
• Melting Point: 64-65℃
• Flash Point: 124.7°C
• Density: 1.09